![molecular formula C16H14N2O4 B5702068 N-(3-methoxyphenyl)-3-(3-nitrophenyl)acrylamide](/img/structure/B5702068.png)
N-(3-methoxyphenyl)-3-(3-nitrophenyl)acrylamide
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Overview
Description
N-(3-methoxyphenyl)-3-(3-nitrophenyl)acrylamide (MNPA) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. MNPA is a yellow crystalline solid that belongs to the class of organic compounds known as acrylamides.
Scientific Research Applications
N-(3-methoxyphenyl)-3-(3-nitrophenyl)acrylamide has been extensively studied in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer properties. It has been used as a starting material for the synthesis of various biologically active compounds.
Mechanism of Action
The mechanism of action of N-(3-methoxyphenyl)-3-(3-nitrophenyl)acrylamide is not fully understood. However, it has been suggested that this compound exerts its biological effects through the modulation of various signaling pathways. This compound has been found to inhibit the activity of certain enzymes and receptors involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines. This compound has also been found to induce apoptosis in cancer cells. Additionally, this compound has been found to exhibit potent antioxidant activity, which may contribute to its anti-inflammatory and anticancer properties.
Advantages and Limitations for Lab Experiments
N-(3-methoxyphenyl)-3-(3-nitrophenyl)acrylamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent biological activity. However, this compound has some limitations, including its low solubility in water and its potential toxicity. Therefore, caution should be exercised when handling and using this compound in lab experiments.
Future Directions
N-(3-methoxyphenyl)-3-(3-nitrophenyl)acrylamide has significant potential for future research and development. Some of the future directions for this compound research include:
1. Further investigation of the mechanism of action of this compound
2. Development of novel this compound derivatives with improved biological activity and reduced toxicity
3. Evaluation of the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammatory disorders
4. Development of new synthetic methods for this compound and its derivatives
5. Investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo.
Conclusion:
This compound is a chemical compound with significant potential for scientific research and development. It exhibits potent anti-inflammatory, antioxidant, and anticancer properties and has been used as a starting material for the synthesis of various biologically active compounds. Further research is needed to fully understand the mechanism of action of this compound and to evaluate its potential as a therapeutic agent for various diseases.
Synthesis Methods
N-(3-methoxyphenyl)-3-(3-nitrophenyl)acrylamide can be synthesized through a simple reaction between 3-methoxyphenylamine and 3-nitrocinnamaldehyde. The reaction takes place in the presence of a catalyst and under specific reaction conditions. The resulting product is purified through recrystallization to obtain pure this compound.
Properties
IUPAC Name |
(E)-N-(3-methoxyphenyl)-3-(3-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4/c1-22-15-7-3-5-13(11-15)17-16(19)9-8-12-4-2-6-14(10-12)18(20)21/h2-11H,1H3,(H,17,19)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHWNZULYVIQJRN-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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